Cas no 1321670-68-1 (ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 1321670-68-1
• MF: C₁₆H₁₇ClN₂O₄S
• MW: 368.835181951523
• CID: 6285777
• PubChem ID: 7120761
• Update Time: 2025-05-23

ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• MLS000678961
• (Z)-ethyl 2-((2-(4-chlorophenoxy)acetyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• F0715-0374
• SMR000323348
• CHEMBL3212632
• Oprea1_230028
• 1321670-68-1
• AKOS024598231
• ethyl (2Z)-2-{[2-(4-chlorophenoxy)acetyl]imino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl 2-[2-(4-chlorophenoxy)acetyl]imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• HMS2725I08

• Inchi： 1S/C16H17ClN2O4S/c1-4-22-15(21)14-10(2)19(3)16(24-14)18-13(20)9-23-12-7-5-11(17)6-8-12/h5-8H,4,9H2,1-3H3/b18-16+
• InChI Key： YGJDLGBNVOZFRH-FBMGVBCBSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(/N=C1\N(C)C(C)=C(C(=O)OCC)S\1)=O

Computed Properties

• Exact Mass: 368.0597559g/mol
• Monoisotopic Mass: 368.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

CAS No. 1321670-68-1: Ethyl (2Z)-2-{2-(4-Chlorophenoxy)acetylimino}-3,4-Dimethyl-2,3-Dihydro-1,3-Thiazole-5-Carboxylate - A Versatile Heterocyclic Scaffold in Modern Medicinal Chemistry

Ethyl (2Z)-2-{2-(4-chlorophenoxy)acetylimino}-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 1321670-68-1) represents a structurally complex organic molecule with a unique thiazole scaffold fused to a benzene ring substituted with a chlorine atom. This compound belongs to the class of N-heterocyclic carboxylic acid esters, where the core structure features a five-membered thiazole ring system bearing two methyl substituents at positions 3 and 4. The molecule's architecture is further characterized by an Z-configured imino group connecting the thiazole core to a chlorinated phenoxyacetyl moiety, terminated by an ethyl ester functionality at position 5.

The strategic placement of the 4-chlorophenoxy group introduces significant electronic and steric effects that influence the compound's reactivity profile. The chlorine atom at the para-position of the benzene ring enhances meta-directing properties during electrophilic aromatic substitution reactions. Meanwhile, the presence of two methyl groups on the thiazole ring creates a sterically congested environment that modulates the compound's conformational flexibility and intermolecular interactions.

Recent advancements in heterocyclic chemistry have highlighted the importance of such compounds in drug discovery pipelines. The thiazole heterocycle, being isosteric with thiazolidine and oxazole systems, has demonstrated remarkable biological activity across multiple therapeutic areas. Notably, derivatives containing this scaffold have shown potent inhibition against serine proteases and metalloproteases - enzymes implicated in cancer progression and neurodegenerative diseases.

In synthetic methodology development, this compound serves as an excellent building block for constructing complex architectures through [4 + 2] cycloaddition reactions. The combination of its electron-deficient thiazole core and electron-rich aromatic system creates ideal conditions for Diels-Alder type transformations under mild reaction conditions. This property has been exploited in recent studies to develop novel anti-cancer agents with improved bioavailability profiles.

The presence of multiple functional groups - including an imino group, ester functionality, and aromatic chloro-substituent - provides diverse opportunities for chemical modification. Researchers have successfully utilized these reactive sites for click chemistry applications using copper(I)-catalyzed azide-alkyne cycloadditions (CuAAC), enabling rapid access to structurally diverse libraries for high-throughput screening campaigns.

Mechanistic studies have revealed that the Z-isomer configuration plays a critical role in determining the compound's pharmacological activity. Computational modeling suggests that this geometric isomer exhibits enhanced binding affinity to target proteins compared to its E-isomer counterpart due to more favorable π-stacking interactions with aromatic amino acid residues in enzyme active sites.

In materials science applications, thin films derived from this compound have demonstrated tunable optical properties through molecular orientation control during vapor deposition processes. The combination of conjugated π-systems from both the thiazole ring and benzene moiety contributes to unique photophysical characteristics suitable for organic light-emitting diodes (OLEDs).

The synthesis pathway involves a multi-step process beginning with the condensation reaction between an appropriate acyl chloride derivative and a thiourea precursor under basic conditions. Subsequent cyclization steps form the characteristic thiazole ring system while maintaining strict stereochemical control over the double bond geometry through careful selection of reaction parameters such as temperature and solvent polarity.

Purity analysis typically employs high-resolution mass spectrometry (HRMS) coupled with nuclear magnetic resonance (NMR) spectroscopy to confirm structural integrity. Chromatographic techniques like HPLC are routinely used for quality control purposes during large-scale production runs required for pharmaceutical development programs.

Ongoing research focuses on optimizing metabolic stability by modifying peripheral substituents while preserving core pharmacophoric elements responsible for target engagement. Current studies investigate prodrug strategies involving enzymatic hydrolysis of the ethyl ester group under physiological conditions to release active metabolites selectively within target tissues.

In environmental science contexts, biodegradation studies have shown that microbial consortia can selectively cleave either the ester linkage or aromatic ether bond depending on prevailing redox conditions in soil matrices. This property is being explored for designing environmentally responsive materials that degrade upon exposure to specific ecological triggers.

The compound's solubility profile follows typical trends observed for similar heterocyclic esters - demonstrating good solubility in polar organic solvents like DMSO while exhibiting limited aqueous solubility due to extensive hydrogen bonding capabilities between functional groups along its molecular framework.

Thermodynamic stability analysis reveals that this molecule exists predominantly in its keto-enol tautomeric form under ambient storage conditions due to favorable resonance stabilization effects within both conjugated systems present in its structure.